Cas no 2029893-14-7 (5-Thiazoleacetic acid, 4-methyl-2-(2,2,2-trifluoroethyl)-, ethyl ester)

• Product Name: 5-Thiazoleacetic acid, 4-methyl-2-(2,2,2-trifluoroethyl)-, ethyl ester
• CAS No: 2029893-14-7
• MF: C₁₀H₁₂F₃NO₂S
• MW: 267.267992019653
• CID: 5255070
• Update Time: 2025-07-20

5-Thiazoleacetic acid, 4-methyl-2-(2,2,2-trifluoroethyl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 5-Thiazoleacetic acid, 4-methyl-2-(2,2,2-trifluoroethyl)-, ethyl ester

• Inchi： 1S/C10H12F3NO2S/c1-3-16-9(15)4-7-6(2)14-8(17-7)5-10(11,12)13/h3-5H2,1-2H3
• InChI Key： ASAFDDPAWNRBJL-UHFFFAOYSA-N
• SMILES： S1C(CC(OCC)=O)=C(C)N=C1CC(F)(F)F

Additional information on 5-Thiazoleacetic acid, 4-methyl-2-(2,2,2-trifluoroethyl)-, ethyl ester

Comprehensive Overview of 5-Thiazoleacetic acid, 4-methyl-2-(2,2,2-trifluoroethyl)-, ethyl ester (CAS No. 2029893-14-7)

5-Thiazoleacetic acid, 4-methyl-2-(2,2,2-trifluoroethyl)-, ethyl ester (CAS No. 2029893-14-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This ester derivative of thiazole is characterized by its unique trifluoroethyl and methyl substituents, which contribute to its distinct chemical properties. Researchers are increasingly exploring its potential as a building block for novel bioactive molecules, particularly in the development of enzyme inhibitors and receptor modulators.

The compound's thiazole core is a five-membered heterocycle containing sulfur and nitrogen, a structural motif prevalent in many FDA-approved drugs. The introduction of the trifluoroethyl group enhances lipophilicity and metabolic stability, making it a valuable scaffold for drug discovery. Recent studies highlight its utility in optimizing pharmacokinetic profiles, a key focus area for modern medicinal chemists addressing challenges like oral bioavailability and blood-brain barrier penetration.

In synthetic chemistry, ethyl ester derivatives like this compound serve as versatile intermediates. The ester group allows for straightforward transformations into acids, amides, or other functional groups through standard hydrolysis or aminolysis reactions. This flexibility aligns with current trends in green chemistry, where researchers prioritize atom-economical transformations and sustainable synthetic routes. The compound's stability under various conditions makes it particularly useful for multi-step synthesis workflows.

Analytical characterization of CAS 2029893-14-7 typically involves advanced techniques such as LC-MS, NMR spectroscopy, and X-ray crystallography. The 4-methyl substitution pattern creates distinctive spectroscopic signatures that aid in structural verification. These analytical aspects are crucial for quality control in contract manufacturing organizations (CMOs), where customers increasingly demand comprehensive characterization data to meet regulatory requirements.

The agrochemical sector has shown growing interest in thiazole-containing compounds due to their herbicidal and fungicidal activities. While specific applications of this ester remain proprietary, its structural features suggest potential for crop protection formulations. This aligns with global agricultural trends seeking novel modes of action to address pesticide resistance, a pressing concern highlighted in recent FAO reports on sustainable agriculture.

From a commercial perspective, 5-Thiazoleacetic acid derivatives occupy a niche but expanding market segment. Custom synthesis providers report increased inquiries for fluorinated heterocycles, driven by pharmaceutical companies' needs for patentable chemical space. The compound's trifluoroethyl moiety represents a strategic differentiator in intellectual property strategies, particularly for CNS-targeted therapeutics where fluorine substitution patterns can dramatically influence drug properties.

Storage and handling recommendations for this material emphasize standard organic compound protocols. While not classified as hazardous under current regulatory frameworks, proper ventilation and personal protective equipment are advised during laboratory use. These precautions reflect broader industry shifts toward enhanced safety culture in chemical research facilities worldwide.

Future research directions for CAS 2029893-14-7 may explore its potential in emerging therapeutic areas such as targeted protein degradation or as a fragment in DNA-encoded library screening. The compound's balanced physicochemical properties (predicted logP ~2.5, molecular weight 255.26 g/mol) position it favorably for such applications. These developments align with pharmaceutical industry's focus on modular synthetic approaches to accelerate drug discovery timelines.

Environmental fate studies of similar trifluoroethyl-containing compounds suggest moderate persistence but low bioaccumulation potential. This environmental profile meets evolving regulatory expectations for new chemical entities, particularly in regions with stringent chemical assessment requirements. Such considerations are becoming pivotal in research and development decision-making processes across the chemical industry.

In conclusion, 5-Thiazoleacetic acid, 4-methyl-2-(2,2,2-trifluoroethyl)-, ethyl ester represents a chemically intriguing and commercially relevant specialty compound. Its unique structural features and synthetic versatility continue to attract research interest across multiple disciplines, from medicinal chemistry to materials science. As the demand for fluorinated heterocycles grows, this compound's role as a valuable synthetic intermediate is likely to expand further in coming years.